Cas no 184691-71-2 (1-oxo-N-[3-(4-phenylpiperazin-1-yl)propyl]-2,3,4,9-tetrahydro-1H-beta-carboline-6-carboxamide)

• Product name: 1-oxo-N-[3-(4-phenylpiperazin-1-yl)propyl]-2,3,4,9-tetrahydro-1H-beta-carboline-6-carboxamide
• CAS No: 184691-71-2
• MF: C₂₅H₂₉N₅O₂
• MW: 431.53006
• CID: 1379022
• PubChem ID: 3075529

1-oxo-N-[3-(4-phenylpiperazin-1-yl)propyl]-2,3,4,9-tetrahydro-1H-beta-carboline-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-oxo-N-[3-(4-phenylpiperazin-1-yl)propyl]-2,3,4,9-tetrahydro-1H-beta-carboline-6-carboxamide
• 1-oxo-N-[3-(4-phenylpiperazin-1-yl)propyl]-2,3,4,9-tetrahydropyrido[3,4-b]indole-6-carboxamide
• 1H-Pyrido(3,4-b)indole-6-carboxamide, 2,3,4,9-tetrahydro-1-oxo-N-(3-(4-phenyl-1-piperazinyl)propyl)-
• DTXSID00171643
• 184691-71-2

• Inchi： InChI=1S/C25H29N5O2/c31-24(18-7-8-22-21(17-18)20-9-11-27-25(32)23(20)28-22)26-10-4-12-29-13-15-30(16-14-29)19-5-2-1-3-6-19/h1-3,5-8,17,28H,4,9-16H2,(H,26,31)(H,27,32)
• InChI Key： NYWVACOXKGYZLK-UHFFFAOYSA-N
• SMILES： C1CNC(=O)C2=C1C3=C(N2)C=CC(=C3)C(=O)NCCCN4CCN(CC4)C5=CC=CC=C5

Computed Properties

• Exact Mass: 431.23237
• Monoisotopic Mass: 431.23212518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5Ų
• XLogP3: 3

Experimental Properties

• PSA: 80.47